Cas no 16639-15-9 (5-methylpyrrolidine-2-carboxylic acid)

• Product Name: 5-methylpyrrolidine-2-carboxylic acid
• CAS No: 16639-15-9
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• CID: 200472
• PubChem ID: 408812
• Update Time: 2025-04-19

5-methylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-methyl-Proline
• (2S)-5-methylpyrrolidine-2-carboxylic acid
• Proline, 5-methyl-
• 5-methylpyrrolidine-2-carboxylic acid
• 89531-37-3
• EN300-113707
• AB76265
• AKOS006316528
• SB13191
• 16639-15-9
• DTXSID00328276
• YNSYWEFVEIFJPZ-UHFFFAOYSA-N
• cis-5-methylpyrrolidine-2-carboxylic acid
• 38228-16-9
• (2S,5R)-5-methylpyrrolidine-2-carboxylic acid
• (2S)-5-METHYLPYRROLIDINE-2-CARBOXYLICACID
• SCHEMBL1081706
• PB42704
• SB13190
• 5-methyl-dl-proline

• Inchi： 1S/C6H11NO2/c1-4-2-3-5(7-4)6(8)9/h4-5,7H,2-3H2,1H3,(H,8,9)
• InChI Key： YNSYWEFVEIFJPZ-UHFFFAOYSA-N
• SMILES： OC(C1CCC(C)N1)=O

Computed Properties

• Exact Mass: 129.078978594g/mol
• Monoisotopic Mass: 129.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives